Cas no 866589-97-1 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide)
N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 1(4H)-Quinolineacetamide, N-1,3-benzodioxol-5-yl-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-
- AB00674993-01
- N-(1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
- F1604-0203
- AKOS001812753
- CHEMBL1556749
- 866589-97-1
- N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide
- C647-0043
- NCGC00110946-01
- HMS1831B14
- N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
- N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
-
- Inchi: 1S/C27H21FN2O5/c1-2-16-3-5-17(6-4-16)26(32)21-13-30(22-9-7-18(28)11-20(22)27(21)33)14-25(31)29-19-8-10-23-24(12-19)35-15-34-23/h3-13H,2,14-15H2,1H3,(H,29,31)
- InChI Key: RLXNMYNEGMUPOH-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=C3OCOC3=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1
Computed Properties
- Exact Mass: 472.14344994g/mol
- Monoisotopic Mass: 472.14344994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 855
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.394±0.06 g/cm3(Predicted)
- Boiling Point: 685.9±55.0 °C(Predicted)
- pka: 12.20±0.20(Predicted)
N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0203-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-5μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-1mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-2mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-3mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-4mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-5mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0203-10mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
866589-97-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866589-97-1)
N-(2H-1,3-benzodioxol-5-yl)-2-3(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
This compound, identified by its CAS number 866589-97-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure is a complex interplay of aromatic rings and functional groups, which contribute to its unique pharmacological properties. The presence of a benzodioxolyl moiety, combined with a fluoro-substituted quinoline core, suggests potential applications in the development of novel therapeutic agents.
The benzodioxolyl group, also known as an oxygenated phenyl ring, is known for its role in various bioactive molecules. In particular, derivatives of this group have been explored for their potential in treating neurological disorders and infections. The quinoline scaffold, on the other hand, is widely recognized for its antimicrobial and antimalarial properties. The specific arrangement of substituents in this compound may enhance its binding affinity to biological targets, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of fluoroquinolone analogs due to their enhanced bioavailability and reduced toxicity compared to their parent compounds. The introduction of a fluorine atom at the 6-position of the quinoline ring in this compound (6-fluoro) is particularly noteworthy. Fluorine substitution can significantly alter the electronic properties of a molecule, leading to improved pharmacokinetic profiles. This modification may contribute to the compound's stability and efficacy in biological systems.
The acetylamide functional group at the 1-position of the quinoline ring (-ylacetamide) further diversifies the chemical space explored by this compound. Acetylamides are commonly found in bioactive molecules and are known for their ability to modulate enzyme activity and receptor binding. The specific combination of these functional groups in N-(2H-1,3-benzodioxol-5-yl)-2-3(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide suggests that it may exhibit multiple modes of action, making it a versatile tool for drug discovery.
The ethylbenzoyl substituent at the 3-position (<>4-ethylbenzoyl>>) adds another layer of complexity to the molecule's structure. This group can influence both the solubility and metabolic stability of the compound. In drug development, such modifications are often employed to optimize pharmacokinetic properties and reduce off-target effects. The strategic placement of this substituent may enhance the compound's interaction with biological targets while minimizing potential side effects.
The overall architecture of N-(>2H-1,3-benzodioxol-5-y>)-2>3(<>4-et>hylbenzoyl>)-6-fluor>o>)-4>oxo<>1,b-hydroqu
>>inolin>1,y>> acetamide suggests that it could be a valuable scaffold for further derivatization and optimization. Researchers have been exploring similar structures in an effort to develop new treatments for various diseases. The combination of known pharmacophores with novel substitutions provides a rich ground for medicinal chemistry innovation.
In recent studies, compounds with similar structural features have shown promise in treating infectious diseases and cancer. The benzodioxolyl and quinoline moieties are particularly interesting due to their ability to interact with bacterial enzymes and cellular receptors. The fluoro-substituted quinoline core has been shown to enhance binding affinity and reduce metabolic degradation, leading to improved therapeutic efficacy.
The acetylamide group has also been implicated in various biological processes, including inflammation and pain signaling. By modulating these pathways, compounds like N-(>2H-1,b-benzo>dioxol)
5-y) - 2 - 3(<
) ethylbenzoyl)
- 6-fluor
) - 4 - oxo - 1 , b - dihydroquinolin - 1 - ylacetamide may offer new therapeutic strategies for conditions that involve these mechanisms.
The ethylbenzoyl substituent has been strategically incorporated to enhance solubility and metabolic stability while maintaining strong binding interactions with biological targets. This balance is crucial for developing drugs that are both effective and safe for clinical use.
The future prospects for N-(
)-2 - 3(<
) ethylbenzoyl)
) - 6-fluor
) - 4
oxo
) - b-hydroquinolin
) acetamide are promising given its unique structural features and potential applications in drug development. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic potential.
866589-97-1 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(4-ethylbenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)